![molecular formula C17H16FN3O3 B7463367 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide](/img/structure/B7463367.png)
4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide is a chemical compound that has been studied for its potential use in scientific research. It is a member of the benzamide family of compounds and has been shown to have a variety of interesting properties.
Mechanism of Action
The mechanism of action of 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide is through inhibition of PARP. PARP is an enzyme that plays a key role in the repair of damaged DNA. By inhibiting PARP, this compound can prevent cancer cells from repairing their DNA, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a potent inhibitory effect on PARP, which suggests that it could have a significant impact on cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide is its potential as a cancer treatment. However, one limitation is that it is a complex molecule that can be difficult to synthesize. Additionally, it may have off-target effects that could limit its usefulness as a cancer treatment.
Future Directions
There are several future directions for research on 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide. One area of interest is in developing more efficient and cost-effective methods for synthesizing the compound. Another area of research is in exploring its potential as a treatment for other diseases, such as neurodegenerative disorders. Finally, researchers may also investigate the potential of combining this compound with other cancer treatments to improve their effectiveness.
Synthesis Methods
The synthesis of 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide is a complex process that involves several steps. The first step is the synthesis of 4-amino-3-nitrobenzoic acid, which is then reacted with cyclopropylamine to form the corresponding amide. The amide is then reacted with 4-fluorobenzyl chloride to form the final product.
Scientific Research Applications
The most promising application of 4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide is in the field of cancer research. It has been shown to be a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This makes it a potential candidate for use in combination with other cancer treatments, such as chemotherapy and radiation therapy.
properties
IUPAC Name |
4-amino-N-cyclopropyl-N-[(4-fluorophenyl)methyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O3/c18-13-4-1-11(2-5-13)10-20(14-6-7-14)17(22)12-3-8-15(19)16(9-12)21(23)24/h1-5,8-9,14H,6-7,10,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGNYYFNROLIELE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC=C(C=C2)F)C(=O)C3=CC(=C(C=C3)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.